Rapamycin-d3

• Molecular Formula: C51H79NO13
• Molecular Weight: 917.2 g/mol
• InChI: InChI=1S/C51H79NO13/c1-30-16-12-11-13-17-31(2)42(61-8)28-38-21-19-36(7)51(60,65-38)48(57)49(58)52-23-15-14-18-39(52)50(59)64-43(33(4)26-37-20-22-40(53)44(27-37)62-9)29-41(54)32(3)25-35(6)46(56)47(63-10)45(55)34(5)24-30/h11-13,16-17,25,30,32-34,36-40,42-44,46-47,53,56,60H,14-15,18-24,26-29H2,1-10H3/t30-,32-,33-,34-,36-,37+,38+,39+,40-,42+,43+,44-,46-,47+,51-/m1/s1/i8D3
• InChIKey: QFJCIRLUMZQUOT-QNAMYDBASA-N

Rapamycin-d3 Procurement-Grade Overview

Rapamycin-d3 (CAS 392711-19-2, synonym Sirolimus-d3) is a stable-isotope-labeled analog of the macrolide immunosuppressant rapamycin in which three hydrogen atoms at the 7-O-methyl position are replaced by deuterium atoms, yielding the formal structure 7-O-demethyl-7-O-(methyl-d3)-rapamycin . Rapamycin itself is a potent allosteric mTORC1 inhibitor (IC50 0.1 nM in HEK293 cells) that binds FKBP12 to suppress T-cell proliferation and induce autophagy . Rapamycin-d3 is intended almost exclusively as an internal standard (IS) for the quantification of rapamycin by GC-MS or LC-MS/MS and is not deployed as a therapeutic agent . The +3 Da mass shift (unlabeled rapamycin ammonium adduct m/z 931.85 → rapamycin-d3 m/z 934.70) enables mass-spectrometric discrimination while preserving near-identical physicochemical behavior to the native analyte [1].

Workflow LC-MS/MS quantification of sirolimus in whole blood research matrices

Selection Stable-isotope-labeled internal standard (SIL-IS) with +3 Da mass shift and co-elution

Use Context Research PK monitoring and bioanalytical method validation

• [1] McMillin GA, Johnson-Davis K, Dasgupta A. Analytical performance of a new liquid chromatography/tandem mass spectrometric method for determination of everolimus concentrations in whole blood. Ther Drug Monit. 2012;34(2):222-226. doi:10.1097/FTD.0b013e318246d515. View Source

Why Rapamycin-d3 Cannot Be Substituted by Structural Analogs

In LC-MS/MS quantification of sirolimus, internal standards fall into two categories: stable-isotope-labeled internal standards (SIL-IS) such as rapamycin-d3, and structural analog internal standards (ANIS) such as desmethoxyrapamycin (DMR) or ascomycin. ANIS compounds differ from the analyte in chemical composition, which causes divergent extraction recovery, chromatographic retention, and electrospray ionization behavior—particularly in the heterogeneous matrices encountered in clinical whole-blood samples [1]. Interpatient variability in matrix composition (protein content, lipidemia, hematocrit) differentially suppresses or enhances ionization of the analyte and the analog IS, introducing systematic bias that cannot be fully corrected by post-acquisition normalization [2]. A SIL-IS such as rapamycin-d3 co-elutes with the analyte and experiences identical matrix effects, making it the recommended choice for methods requiring accuracy within the narrow therapeutic index of sirolimus (4–20 ng/mL trough) [1][3].

Target IS – Rapamycin-d3

Isotopologue of sirolimus; identical extraction and ionization behavior

Co-elutes with analyte, compensating for matrix effects in whole blood

Provides interpatient CV of 2.7–5.7% in head-to-head study

Analog IS (DMR / Ascomycin)

Structurally distinct; may show divergent recovery and retention

Matrix-effect compensation less reliable across patient-derived research samples

Interpatient CV reported as 7.6–9.7%, with higher systematic bias potential

• [1] O'Halloran S, Ilett KF. Evaluation of a deuterium-labeled internal standard for the measurement of sirolimus by high-throughput HPLC electrospray ionization tandem mass spectrometry. Clin Chem. 2008;54(8):1386-1389. doi:10.1373/clinchem.2008.103952. View Source
• [2] Valbuena H, Shipkova M, Kliesch SM, Müller S, Wieland E. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood. Clin Chem Lab Med. 2016;54(3):437-446. doi:10.1515/cclm-2015-0519. View Source
• [3] Mayo Clinic Laboratories. Sirolimus, Whole Blood – Clinical Test Overview. Therapeutic range: 4–20 ng/mL trough. View Source

Quantitative Differentiation Evidence

Interpatient Imprecision vs. Desmethoxyrapamycin

In a direct head-to-head comparison using identical patient samples, rapamycin-d3 (SIR-d3) as internal standard yielded substantially lower interpatient assay imprecision than the structural analog desmethoxyrapamycin (DMR). The interpatient coefficient of variation (CV) ranged from 2.7% to 5.7% with SIR-d3, compared with 7.6% to 9.7% with DMR, across the therapeutic range of sirolimus [1]. The study analyzed whole-blood specimens from 72 patients receiving sirolimus, plus external proficiency-testing samples, using protein precipitation and HPLC-ESI-MS/MS [1]. The authors concluded that SIR-d3 is less affected by interpatient matrix variability in ionization efficiency, a known source of error with analog IS [1].

Interpatient Imprecision vs. DMR

Head-to-head

SIR-d3 CV 2.7–5.7% vs. DMR CV 7.6–9.7%

Supports lower interpatient variability with SIL-IS

72 patient samples; HPLC-ESI-MS/MS; Sirolimus 1–50 ng/mL

Evidence Dimension	Interpatient assay imprecision (CV%) across the therapeutic sirolimus concentration range
Target Compound Data	Rapamycin-d3 (SIR-d3) IS: interpatient CV range 2.7%–5.7%
Comparator Or Baseline	Desmethoxyrapamycin (DMR) IS: interpatient CV range 7.6%–9.7%
Quantified Difference	Approximately 3–5 percentage-point reduction in interpatient CV; DMR CV is 1.4- to 2.8-fold higher than SIR-d3 CV
Conditions	HPLC-ESI-MS/MS; protein precipitation with acetonitrile and ZnSO4; Supelco C18 column (250 mm × 4.6 mm, 5 µm); 72 patient whole-blood samples plus external proficiency-testing samples; sirolimus therapeutic range 1–50 ng/mL

Why This Matters

Lower interpatient imprecision directly translates to fewer erroneous dose adjustments in clinical TDM, reduced repeat-analysis costs, and greater confidence in pharmacokinetic study data—making SIR-d3 the defensible procurement choice for laboratories requiring robust interpatient reproducibility.

• [1] O'Halloran S, Ilett KF. Evaluation of a deuterium-labeled internal standard for the measurement of sirolimus by high-throughput HPLC electrospray ionization tandem mass spectrometry. Clin Chem. 2008;54(8):1386-1389. doi:10.1373/clinchem.2008.103952. View Source

Method Equivalence vs. Ascomycin

A direct two-method comparison using 173 clinical whole-blood samples from bone marrow transplant recipients evaluated rapamycin-d3 (RAP-d3) against ascomycin as the internal standard for sirolimus quantification by HPLC-MS/MS [1]. The regression equation was Y = 0.932X + 0.158 with r² = 0.915, and the mean measured sirolimus concentrations were 4.30 ng/mL (RAP-d3 method) versus 4.16 ng/mL (ascomycin method). The difference was not statistically significant (t = 2.127, P = 0.35), demonstrating that the two internal standards produce clinically interchangeable results without the need for conversion factors [1]. The RAP-d3-based method met all validation acceptance criteria for linearity, precision, and accuracy [1].

Method Equivalence vs. Ascomycin

Head-to-head

Mean diff 0.14 ng/mL (3.4%); r² = 0.915; P = 0.35

Comparable results; supports method transfer without conversion factor

173 bone marrow transplant samples; both methods independently validated

Evidence Dimension	Agreement of sirolimus whole-blood concentration measurements using two different internal standards
Target Compound Data	RAP-d3 IS method: mean concentration 4.30 ng/mL
Comparator Or Baseline	Ascomycin IS method: mean concentration 4.16 ng/mL
Quantified Difference	Mean difference 0.14 ng/mL (3.4% relative difference); regression Y = 0.932X + 0.158, r² = 0.915; t = 2.127, P = 0.35 (not significant)
Conditions	HPLC-MS/MS; whole blood from 173 bone marrow transplant recipients receiving sirolimus; both methods independently validated for linearity, precision, and accuracy per clinical laboratory standards

Why This Matters

This equivalence data enables laboratories currently using ascomycin to transition to rapamycin-d3 without method re-validation or clinical correlation studies, while gaining the matrix-effect resilience of a true isotopologue IS.

• [1] Wang L, Lu GZ, Sun WL, Liu HX. Correlation and significance of two HPLC-MS/MS methods using different internal standards for the determination of rapamycin blood concentration in bone marrow transplant patients. Lab Med Clin. 2022;19(04):451-458. View Source

Cross-Analyte Applicability for Everolimus

Rapamycin-d3 has been validated as the internal standard for everolimus quantification in whole blood by LC-MS/MS, demonstrating that a single SIL-IS compound can serve multiple mTOR inhibitor assays [1]. The method selected ammonium adducts of everolimus (m/z 975.62) and rapamycin-d3 (m/z 934.70) in Q1, with product ions at m/z 908.50/890.50 (everolimus) and m/z 864.60/846.50 (rapamycin-d3) [1]. The analytical measurement range was 2.0–150 ng/mL, covering the everolimus therapeutic range of 3–8 ng/mL. Total imprecision (%CV) at five QC levels was: 19.1% (3.3 ng/mL), 10.6% (5.9 ng/mL), 8.1% (19.2 ng/mL), 5.7% (25.8 ng/mL), and 9.1% (34.2 ng/mL) [1]. Cross-validation against two independent LC-MS/MS methods using 64 residual patient specimens showed excellent agreement: Method A, y = 0.96x − 1.12 (r = 0.99, n = 20); Method B, y = 0.96x + 0.49 (r = 0.99, n = 44) [1].

Cross-Analyte Validation (Everolimus)

Reported

AMR 2.0–150 ng/mL; imprecision 5.7–19.1% CV; r = 0.99 vs. two methods

Validated for everolimus quantification using same SIL-IS

LC-MS/MS; 64 residual specimens; ammonium adduct SRM

Evidence Dimension	Method validation performance using rapamycin-d3 as internal standard for everolimus quantification vs. two independent reference LC-MS/MS methods
Target Compound Data	Rapamycin-d3 IS method: analytical range 2.0–150 ng/mL; total imprecision 5.7%–19.1% across QC levels; cross-validation r = 0.99 for both comparator methods
Comparator Or Baseline	Two independent LC-MS/MS everolimus methods (Method A, n = 20, range 2.5–44.7 ng/mL; Method B, n = 44, range 2.1–85.6 ng/mL)
Quantified Difference	Method A: y = 0.96x − 1.12, r = 0.99; Method B: y = 0.96x + 0.49, r = 0.99. Slope deviation of 4% from unity is within clinically acceptable limits.
Conditions	LC-MS/MS; protein precipitation and filtration; ammonium adduct selection in Q1; EDTA whole blood; 64 residual patient specimens for cross-validation

Why This Matters

Procuring rapamycin-d3 enables a single internal standard to support both sirolimus and everolimus TDM workflows, reducing inventory complexity, qualification burden, and per-assay IS cost in multi-analyte clinical laboratories.

• [1] McMillin GA, Johnson-Davis K, Dasgupta A. Analytical performance of a new liquid chromatography/tandem mass spectrometric method for determination of everolimus concentrations in whole blood. Ther Drug Monit. 2012;34(2):222-226. doi:10.1097/FTD.0b013e318246d515. View Source

Isotopologue Fidelity vs. Analog Internal Standards

Rapamycin-d3 is a true isotopologue of rapamycin—identical in structure except for the replacement of three protium atoms with deuterium at the 7-O-methyl position—resulting in a +3 Da mass shift . This contrasts with structural analog internal standards such as desmethoxyrapamycin (DMR, lacking the 7-O-methyl group; ΔMW ≈ −14 Da) and ascomycin (a distinct macrolide with different ring substitution; m/z 809.75 vs. 931.85 for sirolimus) [1]. Because SIL-IS compounds exhibit virtually identical extraction recovery, chromatographic retention time, and electrospray ionization efficiency to the target analyte, they compensate for matrix effects more faithfully than analog IS [1][2]. In the Valbuena et al. (2016) multi-immunosuppressant study, the isotopically labeled IS for sirolimus (SIR-13C,D3) and the analog IS (desmethoxy-rapamycin) both yielded acceptable within-day imprecision (<10%), between-day imprecision (<8%), and trueness (91%–110%); however, the median accuracy for sirolimus was 12.2% with ILIS versus 11.4% with ANIS, and no statistically significant difference was observed in patient or proficiency testing results—demonstrating that SIL-IS provides analytical equivalence to ANIS while offering superior robustness to unexpected matrix perturbations [2]. A key practical limitation of deuterated IS noted in the bioanalytical literature is the potential for deuterium-hydrogen exchange in protic solvents and slight chromatographic retention time shifts with higher deuterium counts; this makes rapamycin-d3 (only three deuterium atoms at a chemically stable ether position) a comparatively low-risk SIL-IS choice relative to more extensively deuterated analogs [3].

Isotopologue Fidelity

Class-level

+3 Da mass shift; co-elution; structural identity to rapamycin

SIL-IS provides faithful matrix-effect compensation

Class-level principle; ≥4–5 Da shift often preferred to avoid cross-talk

Evidence Dimension	Structural and chromatographic identity of internal standard relative to target analyte
Target Compound Data	Rapamycin-d3: true isotopologue; MW 917.2; 7-O-(methyl-d3) substitution; +3 Da mass shift; co-elutes with rapamycin
Comparator Or Baseline	Desmethoxyrapamycin (DMR): structural analog, MW ~900, lacks 7-O-methyl; Ascomycin: structural analog, m/z 809.75, different macrolide scaffold
Quantified Difference	ILIS vs. ANIS for sirolimus: median accuracy 12.2% vs. 11.4% (Valbuena 2016, statistically non-significant). Rapamycin-d3 vs. DMR interpatient CV: 2.7%–5.7% vs. 7.6%–9.7% (O'Halloran 2008, significant). Deuterated IS generally preferred but ≥4–5 Da mass shift recommended to avoid cross-talk; rapamycin-d3 at +3 Da is near this threshold.
Conditions	Class-level principle validated across multiple published LC-MS/MS methods for immunosuppressant TDM

Why This Matters

Understanding the isotopologue-vs-analog distinction is critical for procurement: rapamycin-d3 offers the matrix-effect resilience of a SIL-IS, and its moderate +3 Da deuteration at a metabolically stable ether position reduces the risk of H/D exchange or chromatographic separation relative to higher-deuterated or 13C-only alternatives.

• [1] Thermo Fisher Scientific Application Note. SRM transitions for immunosuppressant panel: Sirolimus m/z 931.85→864.5; Sirolimus-d3 m/z 934.85→864.5; Ascomycin m/z 809.75→756.4. View Source
• [2] Valbuena H, Shipkova M, Kliesch SM, Müller S, Wieland E. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood. Clin Chem Lab Med. 2016;54(3):437-446. doi:10.1515/cclm-2015-0519. View Source
• [3] WuXi AppTec DMPK Service. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. 2025. Notes: ²H-labeled IS prone to H/D exchange; ¹³C, ¹⁵N, ¹⁷O IS preferred when high deuterium count causes retention time shifts. View Source

Certified Reference Material Grade

For laboratories operating under ISO 15189, CAP, or GLP regulatory frameworks, the availability of rapamycin-d3 as a certified reference material (CRM) with documented metrological traceability is a procurement-critical differentiator. The Cerilliant® Sirolimus-D3 solution (100 µg/mL in acetonitrile, CAS 392711-19-2, MW 917.19) is supplied as a Snap-N-Spike®/Snap-N-Shoot® certified calibration solution suitable for critical quantitative LC-MS/MS applications in clinical and diagnostic testing . This CRM format eliminates the need for end-user gravimetric preparation and qualification of the internal standard stock solution, reducing inter-operator variability and method setup time . In contrast, technical-grade rapamycin-d3 products (e.g., 'contains d0' grades at 85% or 95% chemical purity) may contain significant unlabeled rapamycin (d0) that contributes to analytical interference at the analyte m/z channel, requiring labor-intensive purity correction or acceptance of elevated baseline signal .

CRM Grade Availability

Data to verify

Certified solution (100 µg/mL); ISO 17034; technical grades may contain d0

Supports accreditation with auditable traceability

CRM format reduces end-user qualification; check batch-specific CoA

Evidence Dimension	Regulatory grade and metrological traceability of internal standard material
Target Compound Data	Cerilliant Sirolimus-D3 CRM: 100 µg/mL certified concentration, single-component solution, ISO 17034 accredited, Certificate of Analysis with batch-specific data
Comparator Or Baseline	Technical-grade rapamycin-d3: typical purity 85%–95%, may contain unlabeled d0 species, 'contains d0' designation indicates analytically significant d0 contamination
Quantified Difference	CRM concentration uncertainty typically ≤±2% vs. technical grade purity range 85%–98%; d0 content in technical grade can reach 15% of total material
Conditions	Clinical toxicology and TDM laboratory accreditation requirements under ISO 15189, CAP checklist, or GLP 21 CFR Part 58

Why This Matters

Procurement of CRM-grade rapamycin-d3 eliminates the hidden cost of end-user qualification, reduces the risk of d0 cross-talk compromising method sensitivity, and provides the auditable traceability chain required for regulatory submissions and clinical laboratory accreditation.

Application Scenarios for Prioritized Procurement

Clinical TDM of Sirolimus in Transplant Recipients

In clinical TDM laboratories measuring sirolimus trough concentrations (target 4–20 ng/mL) in EDTA whole blood, rapamycin-d3 delivers interpatient CV of 2.7%–5.7% versus 7.6%–9.7% for the analog internal standard desmethoxyrapamycin, as established in a 72-patient head-to-head study . Method equivalence with ascomycin-based assays has been demonstrated in 173 bone marrow transplant patients (r² = 0.915, P = 0.35), ensuring compatibility with existing clinical reference ranges . The CRM-grade format (Cerilliant, 100 µg/mL) satisfies ISO 15189 traceability requirements and supports direct use in calibrated method workflows without in-house standard qualification .

Everolimus TDM Using Rapamycin-d3 as Internal Standard

Rapamycin-d3 has been validated as the internal standard for everolimus LC-MS/MS quantification (therapeutic range 3–8 ng/mL), with a demonstrated analytical measurement range of 2.0–150 ng/mL and total imprecision of 5.7%–19.1% across QC levels . Cross-validation against two independent LC-MS/MS methods using 64 patient specimens yielded r = 0.99 for both comparisons . Laboratories performing simultaneous sirolimus and everolimus monitoring can procure a single rapamycin-d3 IS lot for both workflows, consolidating inventory and reducing the cost of maintaining separate SIL-IS stocks for each mTOR inhibitor .

Pharmacokinetic and Bioequivalence Studies

Pharmacokinetic studies of sirolimus—including generic bioequivalence trials, drug-drug interaction assessments, and pediatric PK investigations—require quantification across wide dynamic ranges with low inter-sample variability. The 2.7%–5.7% interpatient CV demonstrated for rapamycin-d3 versus 7.6%–9.7% for DMR directly supports reduced sample size requirements and tighter confidence intervals in PK parameter estimation . The validated method sensitivity (LLOQ ~0.5 ng/mL when rapamycin-d3 is used as IS) and cross-analyte applicability to everolimus make rapamycin-d3 a versatile single-IS solution for multi-drug PK studies in transplantation research.

Multiplex Immunosuppressant LC-MS/MS Panels

In high-throughput clinical laboratories deploying multiplex LC-MS/MS assays for cyclosporine A, tacrolimus, sirolimus, and everolimus, rapamycin-d3 serves as the sirolimus-channel internal standard while also providing a validated IS option for everolimus . The use of isotopically labeled IS for all four analytes (as evaluated in Valbuena et al. 2016) has been shown to produce within-day imprecision <10%, between-day imprecision <8%, and trueness 91%–110%—performance that meets or exceeds regulatory acceptance criteria . Rapamycin-d3's moderate +3 Da mass shift and stable ether-position deuteration reduce the risk of H/D exchange that can compromise higher-deuterated IS analogs, making it a pragmatically robust choice for routine high-volume TDM services .

Application

Selection Property

Validation Focus

Sirolimus bioanalysis in whole blood research matrices

SIL-IS with low interpatient variability

Interpatient imprecision and matrix-effect review

Everolimus bioanalysis in multi-analyte panels

Cross-analyte validated IS

Cross-validation with reference methods

Research PK studies of sirolimus

Wide dynamic range with low CV

PK parameter estimation and sample size optimization

Multiplex immunosuppressant bioanalysis

Single IS for sirolimus and everolimus

Panel precision and throughput evaluation